(Methylbenzylamino)trimethylsilane
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Overview
Description
(Methylbenzylamino)trimethylsilane, also known as MBATMS, is a chemical compound that belongs to the class of organosilicon compounds. It is a colorless liquid that is primarily used as a reagent in organic synthesis. The unique properties of MBATMS make it an essential component in the production of various organic compounds.
Mechanism of Action
The mechanism of action of (Methylbenzylamino)trimethylsilane involves the reaction between the trimethylsilyl group and the nitrogen atom of the benzylamine moiety. This reaction produces a silane intermediate that can be used in various organic reactions. The silane intermediate produced by this compound is highly reactive and can be used in various organic reactions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that this compound is relatively non-toxic and does not cause significant adverse effects. It is not known to have any significant effects on the human body or the environment.
Advantages and Limitations for Lab Experiments
(Methylbenzylamino)trimethylsilane has several advantages as a reagent in organic synthesis. It is a highly reactive compound that can be used in various organic reactions. It is also relatively easy to handle and store. However, it has some limitations, including its high cost and limited availability. This compound is also highly reactive and requires careful handling to avoid accidents.
Future Directions
There are several future directions for research on (Methylbenzylamino)trimethylsilane. One area of research is the development of new methods for the synthesis of this compound. Another area of research is the development of new applications for this compound in organic synthesis. Researchers can also investigate the potential of this compound in the production of new materials, such as polymers and resins. Further studies can also be conducted to determine the long-term effects of this compound on the environment and human health.
Conclusion:
In conclusion, this compound is a unique chemical compound that has several applications in organic synthesis. It is a highly reactive compound that can be used in various organic reactions. This compound has several advantages as a reagent in organic synthesis, including its high reactivity and ease of handling. However, it also has some limitations, including its high cost and limited availability. Further research is needed to explore the potential of this compound in various fields, including organic synthesis, material science, and environmental science.
Scientific Research Applications
(Methylbenzylamino)trimethylsilane has been widely used as a reagent in organic synthesis. It is commonly used as a source of benzylamine in the production of various organic compounds. This compound has been used in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. It has also been used in the preparation of polymers, resins, and coatings.
properties
CAS RN |
14884-70-9 |
---|---|
Molecular Formula |
C11H19NSi |
Molecular Weight |
193.36 g/mol |
IUPAC Name |
N-methyl-1-phenyl-N-trimethylsilylmethanamine |
InChI |
InChI=1S/C11H19NSi/c1-12(13(2,3)4)10-11-8-6-5-7-9-11/h5-9H,10H2,1-4H3 |
InChI Key |
RLBKKXDJGJYLBC-UHFFFAOYSA-N |
SMILES |
CN(CC1=CC=CC=C1)[Si](C)(C)C |
Canonical SMILES |
CN(CC1=CC=CC=C1)[Si](C)(C)C |
Other CAS RN |
14884-70-9 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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